2-Methyl-2H-tetrazole-5-carbonitrile

• IUPAC Name: 2-methyltetrazole-5-carbonitrile
• InChI: InChI=1S/C3H3N5/c1-8-6-3(2-4)5-7-8/h1H3
• InChI Key: YJHCYACRUYYBSU-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C(N=N1)C#N
• Molecular Formula: C3H3N5
• Molecular Weight: 109.09 g/mol

Description

2-Methyl-2H-tetrazole-5-carbonitrile is a useful research compound. Its molecular formula is C3H3N5 and its molecular weight is 109.09 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Substituted Nitrile N-oxides : Abdelrakhim, Tyrkov, and Yurtaeva (2014) developed a procedure for the synthesis of 2-(2-methyltetrazol-5-yl)-2,2-dinitroacetonitrile, which allows for the synthesis of substituted nitrile N-oxides. This leads to 2-methyl-5-[(1,2,4-oxadiazol-5-yl)] and is significant in organic synthesis (Abdelrakhim, Tyrkov, & Yurtaeva, 2014).

• Anticancer Activities : In 2020, Radwan, Alminderej, and Awad discovered that novel 7-substituted-5-(1H-indol-3-yl)tetrazolo[1,5-a]pyrimidine-6-carbonitrile compounds exhibit potent anticancer activities against human colon and lung cancers (Radwan, Alminderej, & Awad, 2020).

• Photostable Lead Structures : Alawode, Robinson, and Rayat (2011) demonstrated that clean photodecomposition of 1-methyl-4-phenyl-1H-tetrazole-5(4H)-thiones to carbodiimides leads to photostable end products, making them promising for industrial, agricultural, and medicinal applications (Alawode, Robinson, & Rayat, 2011).

• Potential as Energetic Material : Fischer, Izsák, Klapötke, and Stierstorfer (2013) synthesized 5-(tetrazol-1-yl)-2H-tetrazole and analyzed its structural and energetic properties, demonstrating its potential as an energetic material (Fischer, Izsák, Klapötke, & Stierstorfer, 2013).

• Hydroarylation of Carbon-Carbon Double Bonds : Lisakova et al. (2016) found that hydroarylation of carbon-carbon double bonds in arenes under superelectrophilic activation produces 5-(2,2-diarylethenyl)-2-methyl-2H-tetazoles in up to 95% yields (Lisakova et al., 2016).

• Promising Energetic Materials : Klapötke and Stierstorfer (2007) found that nitration products of 5-amino-1H-tetrazole and 5-amino-2-methyl-2H-tetrazole show potential as energetic materials due to their endothermic properties and similarities to common explosives like TNT and RDX (Klapötke & Stierstorfer, 2007).